Cas no 35359-27-4 (5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol)

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol structure
35359-27-4 structure
Product Name:5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol
CAS No:35359-27-4
MF:C11H9N3S
MW:215.274260282516
MDL:MFCD01124519
CID:295593
PubChem ID:700904
Update Time:2025-04-19

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione,5-methyl-
    • 4-Methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol
    • 5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLINE-1-THIOL
    • 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol
    • 5-methyl-2H-[1,2,4]triazolo[4,3-a]quinoline-1-thione
    • [1,2,4]triazolo[4,3-a]quinoline-1-thiol, 5-methyl-
    • 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1(2H)-thione
    • AB00714272-01
    • SR-01000019036
    • EN300-02997
    • Z56823197
    • F0239-0782
    • DTXSID80351466
    • SR-01000019036-1
    • 35359-27-4
    • CS-0219071
    • AF-399/36980034
    • SCHEMBL10577616
    • MFCD01124519
    • F1902-0023
    • AKOS002285172
    • Oprea1_461929
    • AKOS000115878
    • CCG-309925
    • G31573
    • STL280121
    • AG-690/12767435
    • STK965915
    • SDCCGSBI-0659568.P001
    • MDL: MFCD01124519
    • Inchi: 1S/C11H9N3S/c1-7-6-10-12-13-11(15)14(10)9-5-3-2-4-8(7)9/h2-6H,1H3,(H,13,15)
    • InChI Key: VSUPYSJUZGXREB-UHFFFAOYSA-N
    • SMILES: S=C1NN=C2C=C(C)C3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 215.05187
  • Monoisotopic Mass: 215.051718
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.41
  • Melting Point: >250℃
  • Boiling Point: 318.6 °C at 760 mmHg
  • Flash Point: 146.5 °C
  • Refractive Index: 1.762
  • PSA: 27.63

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M265956-100mg
5-Methyl-1h,2h-[1,2,4]triazolo[4,3-a]quinoline-1-thione
35359-27-4
100mg
$ 50.00 2022-06-04
TRC
M265956-500mg
5-Methyl-1h,2h-[1,2,4]triazolo[4,3-a]quinoline-1-thione
35359-27-4
500mg
$ 115.00 2022-06-04
TRC
M265956-1g
5-Methyl-1h,2h-[1,2,4]triazolo[4,3-a]quinoline-1-thione
35359-27-4
1g
$ 160.00 2022-06-04
Chemenu
CM244713-1g
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
1g
$*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289741-50mg
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
50mg
¥926.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289741-100mg
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
100mg
¥1380.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289741-250mg
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
250mg
¥1843.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289741-500mg
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
500mg
¥3348.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289741-1g
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
1g
¥3429.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289741-2.5g
5-Methyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
35359-27-4 97%
2.5g
¥7347.00 2024-05-17
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd